3-(2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)quinazolin-4(3H)-one

• IUPAC Name: 3-[2-oxo-2-(3-pyridin-3-yloxyazetidin-1-yl)ethyl]quinazolin-4-one
• InChI: InChI=1S/C18H16N4O3/c23-17(21-9-14(10-21)25-13-4-3-7-19-8-13)11-22-12-20-16-6-2-1-5-15(16)18(22)24/h1-8,12,14H,9-11H2
• InChI Key: QUWQUDBFHNMRTL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C=NC3=CC=CC=C3C2=O)OC4=CN=CC=C4
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

3-(2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)quinazolin-4(3H)-one is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of certain enzymes and has been used in various studies to investigate its mechanism of action and potential applications.

Mechanism of Action

The mechanism of action of 3-(2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)quinazolin-4(3H)-one involves the inhibition of specific enzymes. It has been shown to bind to the active site of protein kinase C and prevent its activation. This leads to the inhibition of downstream signaling pathways, which can result in the suppression of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)quinazolin-4(3H)-one have been studied extensively. It has been shown to have potent anti-cancer activity, as well as potential applications in the treatment of cardiovascular disorders. It has also been shown to have anti-inflammatory effects, which may make it a promising candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)quinazolin-4(3H)-one in lab experiments is its potency as an enzyme inhibitor. This makes it a valuable tool for investigating the mechanisms of various signaling pathways and for developing new treatments for diseases. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research involving 3-(2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)quinazolin-4(3H)-one. One area of focus is the development of new treatments for cancer and cardiovascular disorders. Another area of interest is the investigation of the compound's anti-inflammatory effects and its potential applications in the treatment of various inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 3-(2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)quinazolin-4(3H)-one involves several steps. The starting material is 2-(3-(pyridin-3-yloxy)azetidin-1-yl)acetic acid, which is converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 4-aminoquinazoline in the presence of a base to yield the final product.

Scientific Research Applications

3-(2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)quinazolin-4(3H)-one has been extensively studied for its potential applications in various fields of scientific research. It has been shown to be a potent inhibitor of certain enzymes, including protein kinase C and phosphodiesterase. This makes it a promising candidate for the treatment of various diseases, including cancer and cardiovascular disorders.